Cas no 140438-63-7 (1,2-Cyclopentanediol,4-(2,6-diamino-9H-purin-9-yl)-, (1R,2R)-rel-)

• Product Name: 1,2-Cyclopentanediol,4-(2,6-diamino-9H-purin-9-yl)-, (1R,2R)-rel-
• CAS No: 140438-63-7
• MF: C₁₀H₁₄N₆O₂
• MW: 250.257160663605
• CID: 215856
• PubChem ID: 513715
• Update Time: 2025-04-19

1,2-Cyclopentanediol,4-(2,6-diamino-9H-purin-9-yl)-, (1R,2R)-rel- Chemical and Physical Properties

Names and Identifiers

• 1,2-Cyclopentanediol,4-(2,6-diamino-9H-purin-9-yl)-, (1R,2R)-rel-
• (1S,2S)-4-(2,6-diaminopurin-9-yl)cyclopentane-1,2-diol
• DTXSID90930822
• 4-(6-Amino-2-imino-1,2-dihydro-9H-purin-9-yl)cyclopentane-1,2-diol
• 140438-63-7

• Inchi： 1S/C10H14N6O2/c11-8-7-9(15-10(12)14-8)16(3-13-7)4-1-5(17)6(18)2-4/h3-6,17-18H,1-2H2,(H4,11,12,14,15)/t5-,6-/m0/s1
• InChI Key： UVPSXHQATSNKHM-WDSKDSINSA-N
• SMILES： O[C@@H]1[C@H](CC(C1)N1C=NC2C(N)=NC(N)=NC1=2)O

Computed Properties

• Exact Mass: 250.11802
• Monoisotopic Mass: 250.118
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.7
• Topological Polar Surface Area: 136Ų

Experimental Properties

• Density: 2.06
• Boiling Point: 650.8°Cat760mmHg
• Flash Point: 347.4°C
• Refractive Index: 1.976
• PSA: 136.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Nucleoside and nucleotide analogues Cyclopentyl nucleosides 1,3-substituted cyclopentyl nucleosides